molecular formula C8H8ClF2NO B15131327 6,8-Difluoro-3,4-dihydro-2h-benzo[b][1,4]oxazine hydrochloride

6,8-Difluoro-3,4-dihydro-2h-benzo[b][1,4]oxazine hydrochloride

Cat. No.: B15131327
M. Wt: 207.60 g/mol
InChI Key: LEOBLNXMVNQMLQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6,8-Difluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride is a fluorinated derivative of the 3,4-dihydro-2H-benzo[b][1,4]oxazine scaffold. This core structure is characterized by a bicyclic system combining a benzene ring fused with an oxazine ring.

Properties

Molecular Formula

C8H8ClF2NO

Molecular Weight

207.60 g/mol

IUPAC Name

6,8-difluoro-3,4-dihydro-2H-1,4-benzoxazine;hydrochloride

InChI

InChI=1S/C8H7F2NO.ClH/c9-5-3-6(10)8-7(4-5)11-1-2-12-8;/h3-4,11H,1-2H2;1H

InChI Key

LEOBLNXMVNQMLQ-UHFFFAOYSA-N

Canonical SMILES

C1COC2=C(N1)C=C(C=C2F)F.Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6,8-Difluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride typically involves the reaction of appropriate fluorinated precursors with oxazine derivatives. One common method includes the cyclization of 2-aminophenol derivatives with fluorinated aldehydes under acidic conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, with hydrochloric acid as the catalyst.

Industrial Production Methods

Industrial production of this compound may involve more scalable processes, such as continuous flow synthesis. This method allows for better control over reaction conditions and yields. The use of automated reactors and precise temperature control can enhance the efficiency and consistency of the production process.

Chemical Reactions Analysis

Types of Reactions

6,8-Difluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form quinone derivatives.

    Reduction: Reduction reactions can convert it into more saturated derivatives.

    Substitution: The fluorine atoms can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

    Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or potassium tert-butoxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinone derivatives, while reduction can produce more saturated oxazine compounds.

Scientific Research Applications

6,8-Difluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride has a wide range of applications in scientific research:

    Chemistry: It is used as a building block for the synthesis of more complex molecules.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Research is ongoing to explore its potential as a therapeutic agent.

    Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6,8-Difluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride involves its interaction with specific molecular targets. The fluorine atoms enhance its binding affinity to certain enzymes and receptors, which can modulate biological pathways. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Halogen-Substituted Analogs

6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine Hydrochloride
  • Substituents : Chlorine at positions 6 and 8.
  • Molecular Formula: C₈H₇Cl₂NO·HCl (MW: 240.52 g/mol) .
  • Key Differences :
    • Chlorine’s larger atomic radius and lower electronegativity compared to fluorine may reduce metabolic stability but enhance lipophilicity.
    • Safety data (GHS classification): Labeled as harmful if swallowed (Risk Code 22) .
7,8-Difluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine
  • Substituents : Fluorine at positions 7 and 8.
  • Positional Isomerism : Altered substitution pattern may disrupt planar interactions with biological targets compared to the 6,8-difluoro isomer .
6-Fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine Hydrochloride
  • Substituents: Mono-fluorination at position 6.
  • Molecular Formula: C₈H₇FNO·HCl (MW: 187.61 g/mol) .
6-Bromo-3,4-dihydro-2H-benzo[b][1,4]oxazine Hydrochloride
  • Substituents : Bromine at position 6.
  • Key Properties : Bromine’s polarizability and larger size may enhance hydrophobic interactions but increase molecular weight (MW: ~246.5 g/mol) .
  • Safety : Classified as harmful (Xn) with Risk Code 22 .

Functionalized Derivatives: TTZ-1 and TTZ-2

  • Core Structure : 2,8-Disubstituted 3,4-dihydro-2H-benzo[b][1,4]oxazine.
  • Substituents :
    • TTZ-1/TTZ-2 : Feature a TTZ head group (carboxylic acid bioisostere) and hydrophobic chains at the 8-position .
  • Pharmacological Relevance : These compounds emerged as protein inhibitors, highlighting the scaffold’s adaptability for drug design. The 6,8-difluoro analog could similarly be functionalized for targeted activity .

Data Tables

Table 1: Structural and Physical Properties of Selected Analogs

Compound Name Substituents Molecular Formula Molecular Weight (g/mol) Key Properties/Notes
6,8-Difluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine HCl F (6,8) C₈H₆F₂NO·HCl ~184.57* High electronegativity, potential metabolic stability
6,8-Dichloro-... HCl Cl (6,8) C₈H₇Cl₂NO·HCl 240.52 Lipophilic, harmful if swallowed
7,8-Difluoro-... F (7,8) C₈H₇F₂NO 183.15 Discontinued product
6-Fluoro-... HCl F (6) C₈H₇FNO·HCl 187.61 Mono-substituted, lower activity potential
TTZ-1 TTZ group, hydrophobic chain C₁₄H₁₈N₂O₂S 302.37 Protein inhibitor with bioisosteric head

*Estimated based on analogous structures.

Key Research Findings and Implications

Halogen Effects : Fluorination at 6,8-positions likely improves metabolic stability and target binding compared to bulkier chloro/bromo analogs, but may reduce lipophilicity .

Positional Isomerism : 7,8-Difluoro substitution (vs. 6,8-) could alter ring electronics, impacting biological activity .

Functionalization Potential: The TTZ derivatives demonstrate that strategic substitution (e.g., bioisosteres or hydrophobic chains) enhances pharmacological utility .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.